Cas no 72928-55-3 (4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate)

• Product Name: 4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate
• CAS No: 72928-55-3
• MF: C₂₅H₂₉NO₂
• MW: 375.503267049789
• MDL: MFCD09750946
• CID: 59400
• PubChem ID: 175308
• Update Time: 2025-06-16

4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate
• trans-4-(4-Pentylcyclohexyl)benzoic acid 4-cyanophenyl ester
• p-cyanophenyl trans-p-(4-pentylcyclohexyl)benzoate
• 4-cyanophenyl 4'-pentylcyclohexylcarbonate
• 4-Cyanophenyl-4'-trans-n-pentylcyclohexylbenzoate
• 4-Cyano-Phenyl-4'-Trans-PentylcyclohexylBenzoate
• 4-Cyanophenyl 4-trans-(4-pentylcyclohexyl)benzoate
• Benzoic acid, 4-(trans-4-pentylcyclohexyl)-, 4-cyanophenyl ester
• (4-cyanophenyl) 4-(4-pentylcyclohexyl)benzoate
• 4-CYANOPHENYL TRANS-4-(4-PENTYLCYCLOHEXYL)BENZOATE
• 4-CYANOPHENYL 4-(4-PENTYLCYCLOHEXYL)BENZOATE
• SCHEMBL13325817
• DS-6472
• AKOS016014017
• 4-Cyanophenyl trans-4-(4-n-pentylcyclohexyl)benzoate
• 4-(4-pentylcyclohexyl)benzoic acid (4-cyanophenyl) ester
• CS-0152356
• 72928-55-3
• FT-0707580
• DTXSID80888323
• NS00060020
• DTXSID90991695
• MFCD09750946
• SB66811
• AKOS001584148
• XCA92855
• 313492-66-9
• EINECS 277-085-8
• C25H29NO2
• 71352-36-8
• SCHEMBL9499273
• A837672
• A904179
• SCHEMBL9499278
• D82176
• IPGHZWGLMSBNAV-XUTJKUGGSA-N
• 4-CYANOPHENYL 4-[(1S,4R)-4-PENTYLCYCLOHEXYL]BENZOATE
• IPGHZWGLMSBNAV-UHFFFAOYSA-N

• MDL： MFCD09750946
• Inchi： 1S/C25H29NO2/c1-2-3-4-5-19-6-10-21(11-7-19)22-12-14-23(15-13-22)25(27)28-24-16-8-20(18-26)9-17-24/h8-9,12-17,19,21H,2-7,10-11H2,1H3
• InChI Key： IPGHZWGLMSBNAV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC(=CC=1)C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 375.22000
• Monoisotopic Mass: 375.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 530.1±43.0 °C at 760 mmHg
• Flash Point: 268.7±14.9 °C
• Refractive Index: 1.568
• PSA: 50.09000
• LogP: 6.63158
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate

4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate (CAS No. 72928-55-3): A Comprehensive Overview

4-Cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate, identified by its CAS number 72928-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes a cyano group and a trans-4-pentylcyclohexyl moiety. The unique combination of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of interest for various applications.

The< strong> benzoate backbone of this molecule is well-documented for its role in pharmaceuticals, often serving as a key structural component in drugs due to its stability and bioavailability. The presence of the< strong> cyano group further enhances its reactivity, allowing for diverse chemical modifications that can be tailored for specific therapeutic targets. Additionally, the< strong> trans-4-pentylcyclohexyl side chain introduces steric hindrance and lipophilicity, which can influence the compound's solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The< strong> 4-cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate structure has been explored for its potential in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications. Studies have indicated that the cyano group can participate in hydrogen bonding interactions, which may enhance binding affinity to biological receptors. Furthermore, the lipophilic nature of the< strong> trans-4-pentylcyclohexyl moiety suggests that this compound may exhibit favorable membrane permeability, a crucial factor for drug absorption and distribution.

The synthesis of< strong> 4-cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the cyano group is often achieved through cyanation reactions, while the formation of the trans-4-pentylcyclohexyl side chain requires careful control over reaction conditions to ensure high stereoselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

One of the most compelling aspects of< strong> 4-cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate is its potential as a lead compound for drug discovery. Its unique structural features offer a scaffold for designing derivatives with improved pharmacokinetic profiles. For instance, modifications to the< strong> benzoate core or the< strong> cyano group can be explored to optimize solubility and metabolic stability. Similarly, variations in the< strong> trans-4-pentylcyclohexyl side chain can fine-tune lipophilicity and receptor binding affinity.

In academic research, this compound has been utilized in various biochemical assays to investigate its interactions with biological targets. Preliminary studies have shown promising results in modulating inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The cyano group's ability to engage in hydrogen bonding with polar residues on target proteins may contribute to its binding efficacy. Additionally, the steric bulk provided by the< strong> trans-4-pentylcyclohexyl moiety could help prevent off-target effects by selectively interacting with specific binding sites.

The pharmaceutical industry has also shown interest in< strong> 4-cyanophenyl 4-(trans-4-pentylcyclohexyl)benzoate, particularly for its potential as an intermediate in drug development pipelines. Its complex structure offers multiple points for functionalization, allowing chemists to design molecules with tailored properties. For example, replacing the cyano group with other functional groups could alter reactivity patterns or bioavailability profiles. Similarly, introducing different substituents on the cyclohexane ring could modify electronic distributions and influence pharmacological activity.

The safety and regulatory aspects of working with< strong> 72928-55-3-based compounds are also critical considerations. While not classified as hazardous or controlled substances under current regulations, proper handling procedures must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthesis and handling processes. Furthermore, thorough toxicological assessments are necessary before any clinical applications can be considered.

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